Cas no 1228879-30-8 (1-(4-Fluorophenyl)cyclobutylmethanamine hydrochloride)
1-(4-Fluorophenyl)cyclobutylmethanamine hydrochloride Chemical and Physical Properties
Names and Identifiers
-
- [1-(4-Fluorophenyl)cyclobutyl]methanamine, HCl
- (1-(4-FLUOROPHENYL)CYCLOBUTYL)METHANAMINE HYDROCHLORIDE
- Z8679
- [1-(4-Fluorophenyl)cyclobutyl]methanamine HCl
- [1-(4-fluorophenyl)cyclobutyl]methanamine;hydrochloride
- [1-(4-Fluorophenyl)cyclobutyl]methanamine hydrochloride
- 1228879-30-8
- SB77009
- BS-27253
- 1-(4-Fluorophenyl)cyclobutylmethanamine hydrochloride
-
- Inchi: 1S/C11H14FN.ClH/c12-10-4-2-9(3-5-10)11(8-13)6-1-7-11;/h2-5H,1,6-8,13H2;1H
- InChI Key: NZJNWPNLFCLTSA-UHFFFAOYSA-N
- SMILES: Cl.FC1C=CC(=CC=1)C1(CN)CCC1
Computed Properties
- Exact Mass: 215.0877053 g/mol
- Monoisotopic Mass: 215.0877053 g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 14
- Rotatable Bond Count: 2
- Complexity: 169
- Covalently-Bonded Unit Count: 2
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Molecular Weight: 215.69
- Topological Polar Surface Area: 26
1-(4-Fluorophenyl)cyclobutylmethanamine hydrochloride Security Information
- Signal Word:warning
- Hazard Statement: H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
- Warning Statement: P264+P280+P305+P351+P338+P337+P313
- Safety Instruction: H303+H313+H333
- Storage Condition:storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)
1-(4-Fluorophenyl)cyclobutylmethanamine hydrochloride Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM315999-5g |
[1-(4-Fluorophenyl)cyclobutyl]methanamine, HCl |
1228879-30-8 | 95% | 5g |
$746 | 2021-06-15 | |
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | X86595-1g |
(1-(4-fluorophenyl)cyclobutyl)methanamine hydrochloride |
1228879-30-8 | 90% | 1g |
¥1888.0 | 2023-09-05 | |
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | X86595-250mg |
(1-(4-fluorophenyl)cyclobutyl)methanamine hydrochloride |
1228879-30-8 | 90% | 250mg |
¥728.0 | 2023-09-05 | |
| SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd. | F889282-250mg |
(1-(4-fluorophenyl)cyclobutyl)methanamine hydrochloride |
1228879-30-8 | 90% | 250mg |
¥905.00 | 2022-10-10 | |
| SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd. | F889282-1g |
(1-(4-fluorophenyl)cyclobutyl)methanamine hydrochloride |
1228879-30-8 | 90% | 1g |
¥2,352.00 | 2022-10-10 | |
| SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd. | F889282-bulk |
(1-(4-fluorophenyl)cyclobutyl)methanamine hydrochloride |
1228879-30-8 | 90% | bulk |
¥POA | 2022-10-10 | |
| TRC | F594125-100mg |
[1-(4-Fluorophenyl)cyclobutyl]methanamine hydrochloride |
1228879-30-8 | 100mg |
$ 69.00 | 2023-04-17 | ||
| TRC | F594125-250mg |
[1-(4-Fluorophenyl)cyclobutyl]methanamine hydrochloride |
1228879-30-8 | 250mg |
$ 138.00 | 2023-04-17 | ||
| TRC | F594125-500mg |
[1-(4-Fluorophenyl)cyclobutyl]methanamine hydrochloride |
1228879-30-8 | 500mg |
$ 201.00 | 2023-04-17 | ||
| TRC | F594125-1g |
[1-(4-Fluorophenyl)cyclobutyl]methanamine hydrochloride |
1228879-30-8 | 1g |
$ 287.00 | 2023-04-17 |
1-(4-Fluorophenyl)cyclobutylmethanamine hydrochloride Related Literature
-
Yi Cao,Yujiao Xiahou,Lixiang Xing,Xiang Zhang,Hong Li,ChenShou Wu,Haibing Xia Nanoscale, 2020,12, 20456-20466
-
Chen-Yu Chien,Sheng-Sheng Yu Chem. Commun., 2020,56, 11949-11952
-
Chung-Sung Yang,Mong-Shian Shih,Fang-Yi Chang New J. Chem., 2006,30, 729-735
-
Vishwesh Venkatraman,Marco Foscato,Vidar R. Jensen,Bjørn Kåre Alsberg J. Mater. Chem. A, 2015,3, 9851-9860
-
J. Xu,T. J. Carrocci,A. A. Hoskins Chem. Commun., 2016,52, 549-552
Additional information on 1-(4-Fluorophenyl)cyclobutylmethanamine hydrochloride
Comprehensive Overview of 1-(4-Fluorophenyl)cyclobutylmethanamine hydrochloride (CAS No. 1228879-30-8)
1-(4-Fluorophenyl)cyclobutylmethanamine hydrochloride (CAS No. 1228879-30-8) is a fluorinated organic compound that has garnered significant attention in pharmaceutical and biochemical research due to its unique structural properties. The compound features a cyclobutylmethanamine core substituted with a 4-fluorophenyl group, making it a valuable intermediate in the synthesis of bioactive molecules. Researchers are particularly interested in its potential applications in central nervous system (CNS) drug development, given the increasing demand for novel neuroactive agents.
The fluorophenyl moiety in 1-(4-Fluorophenyl)cyclobutylmethanamine hydrochloride enhances its lipophilicity, which is crucial for blood-brain barrier penetration—a hot topic in modern drug discovery. This characteristic aligns with current trends in targeting neurodegenerative diseases like Alzheimer's and Parkinson's, where improved bioavailability is a key challenge. The compound's hydrochloride salt form also ensures better solubility, a feature highly sought after in preclinical formulations.
From a synthetic chemistry perspective, the cyclobutyl ring in 1-(4-Fluorophenyl)cyclobutylmethanamine hydrochloride offers intriguing steric constraints that can influence receptor binding selectivity. This has led to its exploration in structure-activity relationship (SAR) studies, especially for G-protein-coupled receptors (GPCRs)—a trending focus area in AI-driven drug design platforms. Computational chemists frequently model such compounds to predict their interactions with biological targets, addressing common search queries like "fluorinated GPCR ligands" or "small-molecule CNS drug candidates."
Analytical characterization of CAS 1228879-30-8 typically involves advanced techniques like LC-MS, NMR spectroscopy, and X-ray crystallography—methods often discussed in scientific forums about compound verification. Recent publications have highlighted its stability under physiological pH conditions, making it relevant to discussions on "improved drug metabolite profiles" and "pH-sensitive pharmaceutical intermediates." These attributes contribute to its growing visibility in patent literature for next-generation therapeutic agents.
The compound's nomenclature itself reflects important chemical concepts: the methanamine suffix indicates its primary amine functionality, while the 4-Fluorophenyl prefix specifies the aromatic substitution pattern. Such details matter to researchers searching for "fluorine effects on amine bioavailability" or "constrained cyclic amine synthesis." These long-tail keywords mirror actual search trends in chemical databases and academic search engines.
In material science applications, the crystalline nature of 1-(4-Fluorophenyl)cyclobutylmethanamine hydrochloride has been studied for polymorph control—a critical quality attribute in pharmaceutical manufacturing. This connects to industry concerns about "solid-form screening" and "salt selection strategies," frequently raised in webinars and whitepapers on modern formulation science. The fluorine atom's role in modifying crystallization behavior is another subtopic gaining traction in crystallography circles.
Environmental fate studies of similar fluorinated compounds have become increasingly important due to regulatory focus on persistent organic pollutants. While 1228879-30-8 itself isn't classified as hazardous, its structural analogs often appear in discussions about "green chemistry approaches to fluorinated pharmaceuticals"—a rising search term among environmentally conscious researchers. This context adds relevance to its profile in sustainable chemistry dialogues.
The synthetic accessibility of 1-(4-Fluorophenyl)cyclobutylmethanamine hydrochloride from commercially available precursors makes it attractive for medicinal chemistry campaigns. Recent publications describe optimized routes using Buchwald-Hartwig amination or directed ortho-metalation—techniques frequently queried in synthetic chemistry troubleshooting forums. Such practical synthesis considerations address common pain points in laboratory-scale production.
From a regulatory standpoint, proper handling of amine hydrochloride compounds remains a frequent training topic in Good Manufacturing Practice (GMP) guidelines. Though non-hazardous, its handling procedures align with broader industry searches for "safe practices with pharmaceutical salts" and "amine compound storage guidelines." These operational aspects complement the scientific interest in this chemical entity.
Emerging applications in radiopharmaceuticals have brought attention to fluorinated compounds like CAS 1228879-30-8 as potential precursors for PET tracer development. This connects to booming research in diagnostic imaging agents, particularly searches combining "fluorine-18 labeling" with "small-molecule scaffolds." Such interdisciplinary potential significantly expands the compound's relevance beyond traditional drug discovery.
In summary, 1-(4-Fluorophenyl)cyclobutylmethanamine hydrochloride represents a versatile building block at the intersection of multiple cutting-edge research domains. Its structural features respond to contemporary needs in drug design, material science, and environmental chemistry—making it a compound worth watching in forthcoming scientific literature and patent disclosures.
1228879-30-8 (1-(4-Fluorophenyl)cyclobutylmethanamine hydrochloride) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)